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Compound of Interest

Compound Name: vU0361737

Cat. No.: B611733

For Research Use Only. Not for human or veterinary use.

This document provides crucial safety and logistical guidance for researchers, scientists, and
drug development professionals handling VU0361737. As a novel research chemical,
VU0361737 lacks comprehensive toxicological data. Therefore, it is imperative to treat this
compound as potentially hazardous and to adhere to the stringent safety protocols outlined
below.

Hazard Assessment and Precautionary Approach

Given the absence of a specific Safety Data Sheet (SDS) for VU0361737 (CAS No. 1161205-
04-4), a precautionary principle must be applied. All handling procedures should be based on
the assumption that the compound is potentially toxic. Standard operating procedures for novel
chemicals with unknown hazards are mandatory.

Key characteristics of VU0361737:

Chemical Name: N-(4-Chloro-3-methoxyphenyl)-2-pyridinecarboxamide

Molecular Formula: C13H11CIN20:2

Molecular Weight: 262.69 g/mol [1]

Description: A selective positive allosteric modulator (PAM) for the mGlu4 receptor.[2]
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BENGHE

Personal Protective Equipment (PPE)

The selection of appropriate PPE is critical to minimize exposure. The following table
summarizes the recommended PPE for various laboratory operations involving VU0361737.

Respiratory

Operation Eye Protection Hand Protection  Body Protection .
Protection
) ) ANSI 787.1-
Handling Solid ) o Recommended
compliant safety Nitrile or A standard i
Compound o to handle in a
o glasses with side  neoprene gloves. laboratory coat. - )
(Weighing, ) certified chemical
] ] shields or safety [3] [3]
Aliquoting) fume hood.[3]
goggles.[3]
All work should
] Safety gogglesto  Nitrile or A standard be performed in
Preparing ] -
] protect against neoprene gloves. laboratory coat. a certified
Solutions

splashes.[3]

3]

3]

chemical fume
hood.[3]

Administering to
Cell Cultures or

Animals

Safety glasses

with side shields.

Nitrile or

neoprene gloves.

A standard

laboratory coat.

Not generally
required if
conducted in a
biosafety cabinet
or with
appropriate local
exhaust

ventilation.

Cleaning Spills

Safety goggles.

Chemical-
resistant gloves
(e.g., nitrile or

neoprene).

A standard

laboratory coat.

Use of a
respirator may
be necessary
depending on the
size and nature

of the spill.

Experimental Workflow and Handling Procedures
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The following diagram outlines the standard operational workflow for handling VU0361737 from
receipt to disposal. Adherence to this workflow is essential for maintaining a safe laboratory
environment.
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Caption: Workflow for safe handling of VU0361737.
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Step-by-Step Operational Plan

Receiving and Storage:
 Inspection: Upon receipt, visually inspect the package for any signs of damage or leakage.

» Unpacking: Unpack the chemical in a well-ventilated area, preferably within a chemical fume
hood.

 Inventory: Log the chemical into your laboratory's inventory system, noting the date of receipt
and quantity.

o Storage: Store the compound in a cool, dry, and well-ventilated area, away from incompatible
materials. The container must be clearly labeled with the chemical name and any appropriate
hazard warnings.[3]

Handling and Solution Preparation:

Personal Protective Equipment: Before handling, put on all required PPE as detailed in the
table above.[4]

» Engineering Controls: All manipulations of the solid compound and preparation of solutions
must be conducted in a certified chemical fume hood to minimize inhalation exposure.[3]

» Weighing: Use a dedicated spatula and weighing paper. Clean all equipment thoroughly after
use.

» Dissolving: Add solvents to the solid compound slowly to avoid splashing. VU0361737 is
soluble in DMSO.[2]

In Case of Exposure or Spill:

» Skin Contact: Immediately flush the affected area with copious amounts of water for at least
15 minutes and remove contaminated clothing. Seek medical attention.[3]

» Eye Contact: Immediately flush eyes with a gentle stream of water for at least 15 minutes,
holding the eyelids open. Seek immediate medical attention.[3]
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 Inhalation: Move to fresh air immediately. If breathing is difficult, administer oxygen. Seek

medical attention.[3]

 Ingestion: Do not induce vomiting. Rinse mouth with water and seek immediate medical
attention.[4]

o Spill: For small spills, absorb the material with an inert absorbent (e.g., vermiculite, sand)
and place it in a sealed container for disposal. For larger spills, evacuate the area and
contact your institution's environmental health and safety department.

Disposal Plan

All waste containing VU0361737, including empty containers, contaminated lab supplies (e.g.,
pipette tips, gloves), and unused solutions, must be disposed of as hazardous chemical waste.

Waste Segregation and Labeling:
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Caption: Waste segregation for VU0361737.

¢ Solid Waste: Collect all contaminated solid materials in a designated, sealed, and clearly

labeled hazardous waste container.
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» Liquid Waste: Collect all solutions containing VU0361737 in a separate, sealed, and clearly
labeled hazardous liquid waste container. Do not mix with other waste streams unless
compatibility is confirmed.

o Disposal: All hazardous waste must be disposed of through your institution's official
hazardous waste management program. Follow all local, state, and federal regulations for
hazardous waste disposal.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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